Cas no 1806526-72-6 (3-Bromo-1-(4-(chloromethyl)-2-(methylthio)phenyl)propan-2-one)
3-Bromo-1-(4-(chloromethyl)-2-(methylthio)phenyl)propan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-1-(4-(chloromethyl)-2-(methylthio)phenyl)propan-2-one
-
- Inchi: 1S/C11H12BrClOS/c1-15-11-4-8(7-13)2-3-9(11)5-10(14)6-12/h2-4H,5-7H2,1H3
- InChI Key: UEJAGFNLJAXKET-UHFFFAOYSA-N
- SMILES: BrCC(CC1C=CC(CCl)=CC=1SC)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 213
- XLogP3: 3.2
- Topological Polar Surface Area: 42.4
3-Bromo-1-(4-(chloromethyl)-2-(methylthio)phenyl)propan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013024044-250mg |
3-Bromo-1-(4-(chloromethyl)-2-(methylthio)phenyl)propan-2-one |
1806526-72-6 | 97% | 250mg |
499.20 USD | 2021-06-24 | |
| Alichem | A013024044-500mg |
3-Bromo-1-(4-(chloromethyl)-2-(methylthio)phenyl)propan-2-one |
1806526-72-6 | 97% | 500mg |
831.30 USD | 2021-06-24 | |
| Alichem | A013024044-1g |
3-Bromo-1-(4-(chloromethyl)-2-(methylthio)phenyl)propan-2-one |
1806526-72-6 | 97% | 1g |
1,475.10 USD | 2021-06-24 |
3-Bromo-1-(4-(chloromethyl)-2-(methylthio)phenyl)propan-2-one Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 3-Bromo-1-(4-(chloromethyl)-2-(methylthio)phenyl)propan-2-one
3-Bromo-1-(4-(chloromethyl)-2-(methylthio)phenyl)propan-2-one: A Comprehensive Overview
3-Bromo-1-(4-(chloromethyl)-2-(methylthio)phenyl)propan-2-one (CAS No. 1806526-72-6) is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, often abbreviated as BCMCMPP, is characterized by its brominated propanone backbone and a substituted phenyl group, which contributes to its diverse chemical properties and potential applications.
The molecular structure of BCMCMPP consists of a propanone (acetone) moiety with a bromine atom attached to the central carbon. The phenyl group is substituted at positions 4 and 2 with a chloromethyl group and a methylthio group, respectively. This arrangement creates a molecule with both electron-withdrawing and electron-donating substituents, which can influence its reactivity and biological activity. The compound's molecular formula is C11H13BrClS, and its molecular weight is approximately 305.7 g/mol.
Recent studies have explored the synthesis of BCMCMPP through various routes, including nucleophilic substitution and coupling reactions. Researchers have optimized reaction conditions to improve yield and purity, making this compound more accessible for further investigations. Its synthesis often involves the use of readily available starting materials, such as acetophenone derivatives, which are modified through halogenation and substitution reactions.
The chemical properties of BCMCMPP make it a valuable intermediate in organic synthesis. Its bromine atom can undergo nucleophilic substitution reactions, enabling the introduction of various functional groups. Additionally, the methylthio group can participate in thiolation reactions, further expanding the versatility of this compound in synthetic chemistry. These properties have been leveraged in the development of novel pharmaceutical agents and agrochemicals.
In terms of biological activity, BCMCMPP has shown promise in preliminary assays targeting enzyme inhibition and cellular signaling pathways. For instance, studies have demonstrated its ability to inhibit certain kinases involved in cancer progression, suggesting potential applications in oncology drug development. Furthermore, its thioether group may contribute to antioxidant properties, which could be beneficial in neurodegenerative disease research.
The pharmacokinetic profile of BCMCMPP has also been investigated in preclinical models. Research indicates that it exhibits moderate solubility in physiological fluids and demonstrates reasonable bioavailability when administered orally or parenterally. These findings are encouraging for its potential use as a drug candidate, although further studies are required to assess its safety and efficacy in humans.
From an environmental perspective, the degradation pathways of BCMCMPP have been studied under various conditions, including microbial degradation and photochemical oxidation. These studies aim to evaluate its environmental impact and ensure sustainable practices during its production and use.
In conclusion, 3-Bromo-1-(4-(chloromethyl)-2-(methylthio)phenyl)propan-2-one (CAS No. 1806526-72-6) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structure, coupled with recent advancements in synthetic methods and biological evaluations, positions it as a promising candidate for future innovations in drug discovery and chemical synthesis.
1806526-72-6 (3-Bromo-1-(4-(chloromethyl)-2-(methylthio)phenyl)propan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)